![molecular formula C7H9FO3 B6178896 4-fluoro-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid CAS No. 2648948-83-6](/img/no-structure.png)
4-fluoro-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, oxygenated 2-azabicyclo[2.2.1]heptanes have been synthesized via palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates .Molecular Structure Analysis
The molecular structure of 4-fluoro-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid is characterized by a bicyclic framework with a fluorine atom and a carboxylic acid group.Chemical Reactions Analysis
In terms of chemical reactions, similar compounds such as oxygenated 2-azabicyclo[2.2.1]heptanes have been synthesized via palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the protection of a hydroxyl group, the formation of a bicyclic ring system, and the introduction of a carboxylic acid functional group.", "Starting Materials": [ "4-fluorophenol", "2-bromoacetic acid", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "magnesium", "diethyl ether", "hydrochloric acid", "sodium chloride", "sodium sulfate", "ethyl acetate", "sodium hydroxide solution" ], "Reaction": [ "Step 1: Protection of 4-fluorophenol hydroxyl group with acetic anhydride and sulfuric acid to form 4-acetoxyfluorobenzene", "Step 2: Conversion of 4-acetoxyfluorobenzene to 4-fluorophenylmagnesium bromide using magnesium and diethyl ether", "Step 3: Reaction of 4-fluorophenylmagnesium bromide with 2-bromoacetic acid to form 4-fluoro-2-oxabicyclo[2.2.1]hept-5-ene-3-carboxylic acid", "Step 4: Hydrolysis of 4-fluoro-2-oxabicyclo[2.2.1]hept-5-ene-3-carboxylic acid with sodium hydroxide solution to form 4-fluoro-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid", "Step 5: Neutralization of the reaction mixture with hydrochloric acid and extraction of the product with ethyl acetate", "Step 6: Washing of the organic layer with sodium bicarbonate solution, drying over sodium sulfate, and evaporation of the solvent to obtain the final product" ] } | |
CAS RN |
2648948-83-6 |
Product Name |
4-fluoro-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid |
Molecular Formula |
C7H9FO3 |
Molecular Weight |
160.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
